Cas no 882043-57-4 (7-aminoisoquinoline-1,3(2H,4H)-dione)

• Product Name: 7-aminoisoquinoline-1,3(2H,4H)-dione
• CAS No: 882043-57-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 1120374
• PubChem ID: 11615268
• Update Time: 2025-04-20

7-aminoisoquinoline-1,3(2H,4H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-aminoisoquinoline-1,3(2H,4H)-dione
• 7-Amino-1,3(2H,4H)-isoquinolinedione
• 882043-57-4
• AKOS006290863
• 7-amino-4H-isoquinoline-1,3-dione
• SCHEMBL22525890
• DB-415224
• 1227950-28-8
• 7-AMINO-2,3-DIHYDRO-2,3-DIMETHYL-1H-ISOINDOL-1-ONE

• Inchi： 1S/C9H8N2O2/c10-6-2-1-5-3-8(12)11-9(13)7(5)4-6/h1-2,4H,3,10H2,(H,11,12,13)
• InChI Key： PDHSRMSTMSFHQQ-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(=CC=2C(N1)=O)N

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.2Ų